Cas no 11022-02-9 (Tricyclo[12.3.1.12,6]nonadeca-1(18),2,4,6(19),14,16-hexaene-3,8,9,10,12,17-hexol(7CI,8CI,9CI))

• Product Name: Tricyclo[12.3.1.12,6]nonadeca-1(18),2,4,6(19),14,16-hexaene-3,8,9,10,12,17-hexol(7CI,8CI,9CI)
• CAS No: 11022-02-9
• MF: C₁₉H₂₂O₆
• MW: 346.374386310577
• CID: 159105
• PubChem ID: 57357516
• Update Time: 2025-04-19

Tricyclo[12.3.1.12,6]nonadeca-1(18),2,4,6(19),14,16-hexaene-3,8,9,10,12,17-hexol(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Tricyclo[12.3.1.12,6]nonadeca-1(18),2,4,6(19),14,16-hexaene-3,8,9,10,12,17-hexol(7CI,8CI,9CI)
• Isoasadanol
• Epiasadanol
• DTXSID40723706
• Tricyclo[12.3.1.1~2,6~]nonadeca-1(18),2(19),3,5,14,16-hexaene-3,8,9,10,12,17-hexol
• 11022-02-9

• Inchi： 1S/C19H22O6/c20-12-5-10-1-3-15(21)13(6-10)14-7-11(2-4-16(14)22)8-17(23)19(25)18(24)9-12/h1-4,6-7,12,17-25H,5,8-9H2
• InChI Key： FECBGSZJXZAMNN-UHFFFAOYSA-N
• SMILES： OC1CC(CC2=CC=C(C(=C2)C2=C(C=CC(=C2)CC(C1O)O)O)O)O

Computed Properties

• Exact Mass: 346.14166
• Monoisotopic Mass: 346.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 121.38
• LogP: 0.69710